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Compound of Interest

Compound Name: (4-octylphenyl)boronic Acid

Cat. No.: B135194

(4-octylphenyl)boronic acid is a versatile reagent in modern organic synthesis, primarily
utilized for the formation of carbon-carbon bonds in cross-coupling reactions. This guide
provides a comprehensive overview of its chemical and physical properties, synthesis, and
applications, with a focus on its role in the Suzuki-Miyaura coupling. Due to the limited
availability of specific experimental data for this compound, information from closely related
analogs is provided for comparative purposes.

Chemical and Physical Properties

(4-octylphenyl)boronic acid is a white crystalline solid at room temperature. The presence of
the octyl group significantly influences its solubility in organic solvents, a key feature for its
application in homogeneous catalysis.

Identification
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Identifier Value

IUPAC Name (4-octylphenyl)boronic acid[1]
CAS Number 133997-05-4[1]

Molecular Formula C14H23BO2[1][2]

Molecular Weight 234.14 g/mol [1][2]

InChl=1S/C14H23B02/c1-2-3-4-5-6-7-8-13-9-

InChl 11-14(12-10-13)15(16)17/h9-12,16-17H,2-
8H2,1H3[1]
SMILES CCCCCCCCC1=CC=C(C=C1)B(0)O[1]

Physical Properties

Specific experimental data for the melting point and solubility of (4-octylphenyl)boronic acid
are not readily available in the peer-reviewed literature. However, data for related compounds
can provide useful estimates.

Property Value Notes
Boiling Point 371.2 °C at 760 mmHg[2]
) ) ) Data for 4-Acetylphenylboronic
Melting Point 240-244 °C (lit.) )
acid

White to almost white crystal- General appearance for similar
Appearance

powder compounds

Soluble in ethanol,

N dimethylsulfoxide, Data for 4-Vinylphenylboronic

Solubility . .

tetrahydrofuran, and diethyl acid[3]

ether. Slightly soluble in water.

The solubility of phenylboronic acid, the parent compound, has been studied and is generally
high in polar organic solvents and low in nonpolar hydrocarbon solvents.[4] The octyl chain in
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(4-octylphenyl)boronic acid is expected to increase its solubility in less polar organic solvents
compared to phenylboronic acid.

Synthesis of (4-octylphenyl)boronic acid

A specific, detailed experimental protocol for the synthesis of (4-octylphenyl)boronic acid is
not widely published. However, a common and effective method for the synthesis of arylboronic
acids is through the reaction of a Grignard reagent with a trialkyl borate, followed by acidic
hydrolysis.[5][6]

Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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